Cas no 61354-51-6 (1H-Indole-2-carboxylic acid, 1-(5-hydroxypentyl)-)

• Product Name: 1H-Indole-2-carboxylic acid, 1-(5-hydroxypentyl)-
• CAS No: 61354-51-6
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 482680
• PubChem ID: 12340785
• Update Time: 2025-04-19

1H-Indole-2-carboxylic acid, 1-(5-hydroxypentyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 1-(5-hydroxypentyl)-
• 1-(5-hydroxypentyl)indole-2-carboxylic acid
• 61354-51-6
• DTXSID20491956
• AKOS011511850
• 1-(5-Hydroxypentyl)-1H-indole-2-carboxylic acid

• Inchi： 1S/C14H17NO3/c16-9-5-1-4-8-15-12-7-3-2-6-11(12)10-13(15)14(17)18/h2-3,6-7,10,16H,1,4-5,8-9H2,(H,17,18)
• InChI Key： OAVUJLGEPJIZBC-UHFFFAOYSA-N
• SMILES： OCCCCCN1C(C(=O)O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 247.12091
• Monoisotopic Mass: 247.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.5Ų

Experimental Properties

• PSA: 62.46